1-Propanamine, 3,3'-[1,2-ethanediylbis(oxy)]bis-

1,2-Bis(3-aminopropoxy)ethane (CAS 2997-01-5), frequently commercialized as a highly reactive short-chain polyetheramine, is an unhindered aliphatic diamine characterized by an ether-rich backbone [1]. With a molecular weight of 176.26 g/mol and a low amine hydrogen equivalent weight (AHEW) of 44 g/eq, it serves as a critical curing agent, reactive diluent, and polyamide monomer [1]. Its primary procurement value lies in its ultra-low viscosity (~9 cSt at 25°C) combined with unhindered primary amine end groups, which drive rapid curing kinetics compared to sterically hindered polyetheramines [2]. Furthermore, the flexible ether linkages impart impact resistance, thermal shock resilience, and hydrophilicity to the final polymer matrix, positioning it as a high-performance alternative to standard rigid aliphatic amines in advanced coatings, adhesives, and composite formulations [2].

Substituting 1,2-Bis(3-aminopropoxy)ethane with standard aliphatic amines (such as hexamethylenediamine, HMDA) or hindered polyetheramines (such as polypropylene glycol diamines) alters processability and final material performance [1]. Hindered amines possess secondary methyl groups adjacent to the terminal amine, which slow down the cure rate and require elevated temperatures or extended times to achieve full crosslinking [1]. Conversely, while rigid cycloaliphatic amines like isophoronediamine (IPDA) offer high glass transition temperatures (Tg), they yield highly brittle matrices with poor thermal shock resistance and limited flexibility [2]. 1,2-Bis(3-aminopropoxy)ethane bridges this gap, providing the unhindered reactivity of standard aliphatics while embedding flexible ether linkages that prevent embrittlement without sacrificing cure speed [2].

Cure Reactivity vs. Hindered Polyetheramines

1,2-Bis(3-aminopropoxy)ethane features unhindered primary amine groups, resulting in significantly faster reaction rates with epoxy resins compared to standard polypropylene glycol-based diamines [1]. While hindered amines like D-230 require accelerators or elevated temperatures to achieve rapid crosslinking due to adjacent methyl groups, 1,2-Bis(3-aminopropoxy)ethane provides rapid room-temperature cures, reducing cycle times in adhesive and coating manufacturing [2].

Enables faster production cycle times and reliable room-temperature processability in industrial adhesive and coating workflows.

Crosslink Density vs. High-MW Polyetheramines

With an Amine Hydrogen Equivalent Weight (AHEW) of 44 g/eq, 1,2-Bis(3-aminopropoxy)ethane provides a higher crosslink density than longer-chain polyetheramines [1]. When compared to standard flexible polyetheramines like D-400 (AHEW = 115 g/eq), it yields significantly higher tensile strength and modulus while still retaining ether-driven flexibility, whereas higher-MW analogs yield softer, lower-strength elastomers [2].

Allows buyers to formulate tough, impact-resistant structural parts that do not suffer from the severe drop in mechanical stiffness seen with longer-chain polyether flexibilizers.

Thermal Shock Resistance vs. Cycloaliphatic Amines

Standard cycloaliphatic hardeners such as isophoronediamine (IPDA) provide high glass transition temperatures but result in brittle networks prone to cracking under thermal cycling [1]. 1,2-Bis(3-aminopropoxy)ethane introduces linear ether linkages (C-O-C) into the polymer backbone, which absorb mechanical stress and provide high thermal shock resistance and higher elongation at break, preventing the embrittlement associated with IPDA [2].

Critical for procuring hardeners in aerospace composites, structural adhesives, and electronic potting where thermal cycling causes rigid epoxies to fail.

Hydrophilicity and Antistatic vs. Aliphatic Diamines

When utilized as a co-monomer in polyamide synthesis, the oxygen-rich 4,7-dioxadecane backbone of 1,2-Bis(3-aminopropoxy)ethane alters the moisture management of the polymer [1]. Compared to the purely hydrophobic hydrocarbon chain of hexamethylenediamine (HMDA), this compound increases polymer hydrophilicity and moisture transmission rates, which directly improves the intrinsic antistatic properties of the resulting fibers or films [2].

Essential for textile, membrane, and specialty plastic manufacturers needing built-in antistatic performance or tunable water absorption without external additives.

Fast-Curing, Solvent-Free Epoxy Coatings

Ideal for low-VOC industrial coatings where its low viscosity (~9 cSt) acts as a reactive diluent, and its unhindered amines ensure rapid curing even at ambient temperatures [1].

Thermal-Shock-Resistant Electronic Potting

Selected over rigid cycloaliphatic amines like IPDA in electronic encapsulation, where the flexible ether backbone prevents stress-cracking during extreme temperature fluctuations [2].

Hydrophilic Polyamide and Polyurea Synthesis

Procured as a co-monomer to introduce tunable hydrophilicity, flexibility, and antistatic properties into specialty polyamides, elastomers, and hydrogels [3].

Structural Adhesives with High Peel Strength

Incorporated into two-part epoxy adhesives to improve toughness and peel strength without the severe cure-time penalties associated with sterically hindered polyetheramines [1].